Icosane-1,3-diol
Overview
Description
Icosane-1,3-diol is a glycol.
Scientific Research Applications
Thermal Energy Storage
- Encapsulation of Paraffin-type Phase Change Material Icosane : Icosane, coated using polyelectrolytes, shows promise for thermal energy storage applications. The encapsulation enhances the thermal stability and storage capacity of the material, making it a potential candidate for efficient energy storage solutions (Seitz & Ajiro, 2019).
Electrochemistry
- Electrochemical Properties of Macrobicyclic Mixed Nitrogen-Sulfur Donor Complexes : Studies on macrobicyclic mixed nitrogen-sulfur donor cobalt(III) complexes, including those with structures similar to icosane-1,3-diol, have revealed significant insights into their redox chemistry, which could be leveraged for electrochemical applications (Gahan, Lawrance, & Sargeson, 1985).
Molecular Structure Analysis
- Disordered Molecular Structure of Cage Compounds : The molecular structure of compounds with cage-like structures, similar to this compound, has been analyzed to understand their geometrical and bonding properties. This information is crucial for designing new materials and understanding their potential applications (Rivera et al., 2011).
Nanotechnology
- Design of Protein Icosahedron : The design of a 60-subunit protein icosahedron, inspired by the geometry of structures like this compound, opens up possibilities in targeted drug delivery and vaccine design, demonstrating the intersection of biology and nanotechnology (Hsia et al., 2016).
Drug Delivery Systems
- Aptamer-Conjugated DNA Icosahedral Nanoparticles : Research on DNA icosahedral nanoparticles, which share structural similarities with this compound, highlights their potential as carriers for drugs like doxorubicin, illustrating their relevance in developing efficient cancer therapies (Chang, Yang, & Huang, 2011).
Enhancement of Thermal Energy Storage Devices
- Thermal Energy Storage Device Utilizing Phase Change Materials : Research on icosane wax for thermal energy storage devices, particularly focusing on enhancing thermal conductivity, shows the potential of this compound derivatives in improving the efficiency of energy storage systems (Chukwu, Ogbonnaya, & Weiss, 2012).
Properties
Molecular Formula |
C20H42O2 |
---|---|
Molecular Weight |
314.5 g/mol |
IUPAC Name |
icosane-1,3-diol |
InChI |
InChI=1S/C20H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(22)18-19-21/h20-22H,2-19H2,1H3 |
InChI Key |
KBDJQCXWTFRFHA-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(CCO)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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